Cas no 87967-17-7 (Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester)
![Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester structure](https://www.kuujia.com/scimg/cas/87967-17-7x500.png)
87967-17-7 structure
Product name:Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester
Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester
- hexadecyl 2-(4-chloroanilino)-2-oxoacetate
- Hexadecyl (4-chloroanilino)(oxo)acetate
- DTXSID80831293
- 87967-17-7
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- Inchi: InChI=1S/C24H38ClNO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-29-24(28)23(27)26-22-18-16-21(25)17-19-22/h16-19H,2-15,20H2,1H3,(H,26,27)
- InChI Key: OYEIPXMGGJFXST-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCOC(=O)C(=O)NC1=CC=C(C=C1)Cl
Computed Properties
- Exact Mass: 423.2540218g/mol
- Monoisotopic Mass: 423.2540218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 18
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4Ų
- XLogP3: 9.5
Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester Related Literature
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Bruno C. Batista,Elton Sitta,Markus Eiswirth,Hamilton Varela Phys. Chem. Chem. Phys., 2008,10, 6686-6692
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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